Cas no 1391837-72-1 (1-Ethynyl-1,1'-bi(cyclopropane))

• Product Name: 1-Ethynyl-1,1'-bi(cyclopropane)
• CAS No: 1391837-72-1
• MF: C₈H₁₀
• MW: 106.165002346039
• MDL: MFCD30538648
• CID: 4593492
• Update Time: 2025-10-22

1-Ethynyl-1,1'-bi(cyclopropane) Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-1,1'-bi(cyclopropane)
• (1,1'-Bicyclopropane-1-yl)acetylene
• P18279
• 1-Ethynyl-1,1'-bi(cyclopropane)

• MDL： MFCD30538648
• Inchi： 1S/C8H10/c1-2-8(5-6-8)7-3-4-7/h1,7H,3-6H2
• InChI Key： NJHXIWJLMNRPAX-UHFFFAOYSA-N
• SMILES： C1(C#C)(CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 2.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-Ethynyl-1,1'-bi(cyclopropane)

Introduction to 1-Ethynyl-1,1'-bi(cyclopropane) (CAS No. 1391837-72-1)

1-Ethynyl-1,1'-bi(cyclopropane), identified by the Chemical Abstracts Service registry number 1391837-72-1, is a novel heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This bimolecular derivative of cyclopropane features an ethynyl group at one of its carbon atoms, making it a versatile intermediate for synthesizing complex molecular architectures. The unique structural properties of this compound, including its strained ring system and reactive triple bond, open up a wide array of potential applications in drug discovery and material science.

The ethynyl moiety in 1-Ethynyl-1,1'-bi(cyclopropane) imparts high reactivity, enabling facile participation in various chemical transformations such as Sonogashira coupling, cycloadditions, and metal-catalyzed reactions. This reactivity has been leveraged in recent studies to develop new methodologies for constructing polycyclic systems and functionalized derivatives. The cyclopropane ring itself is known for its remarkable strain energy, which can be exploited to design bioactive molecules with enhanced binding affinity to biological targets.

In the realm of pharmaceutical research, 1-Ethynyl-1,1'-bi(cyclopropane) has emerged as a promising scaffold for the development of small-molecule drugs. Its ability to undergo selective functionalization has been explored in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. Recent advances in medicinal chemistry have demonstrated that derivatives of this compound exhibit promising pharmacological profiles in preclinical studies. For instance, modifications to the ethynyl group have been shown to modulate binding interactions with enzymes and receptors, leading to improved drug-like properties such as solubility and metabolic stability.

The synthetic utility of 1-Ethynyl-1,1'-bi(cyclopropane) extends beyond pharmaceutical applications. Researchers have utilized this compound as a building block for creating advanced materials with unique mechanical and electronic properties. The strained cyclopropane moiety can influence the electronic characteristics of conjugated polymers when incorporated into their backbones, resulting in materials with tunable optoelectronic properties. This has sparked interest in its potential use in organic electronics, photovoltaics, and nanotechnology.

Recent studies have also highlighted the role of 1-Ethynyl-1,1'-bi(cyclopropane) in bioorthogonal chemistry, where it serves as a substrate for enzymatic or chemical modifications that are compatible with living systems. This approach has enabled the development of probes and therapeutics that can be selectively incorporated into cells or tissues. The ability to label or modify biological molecules using this compound has significant implications for diagnostic imaging and targeted therapy.

The chemical stability of 1-Ethynyl-1,1'-bi(cyclopropane) under various conditions has been thoroughly investigated to ensure its suitability for industrial-scale applications. While the cyclopropane ring is known for its sensitivity to nucleophilic attack under certain conditions, protective strategies have been developed to enhance its resilience during synthetic transformations. These strategies include the use of sterically hindered substituents or metal coordination to stabilize the ring system.

In conclusion, 1-Ethynyl-1,1'-bi(cyclopropane) (CAS No. 1391837-72-1) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve, so too will its role in advancing both fundamental chemistry and applied science.